![molecular formula C10H12O2 B1254488 Gibepyrone A](/img/structure/B1254488.png)
Gibepyrone A
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Overview
Description
Gibepyrone A is a member of the class of 2-pyranones that is 2H-pyran-2-one in which the hydrogens at positions 3 and 6 are replaced by methyl and (2E)-2-buten-2-yl groups, respectively. It is a mycotoxin produced by the rice pathogen Fusarium fujikuroi. It has a role as an antibacterial agent and a mycotoxin. It is a member of 2-pyranones, an olefinic compound, an antibiotic antifungal agent and a polyketide.
Scientific Research Applications
Antimicrobial Activity
- Gibepyrones, including Gibepyrone A, have been identified in different culture media of Gibberella fujikuroi and are noted for their antimicrobial activity. This was determined through spectroscopic techniques and chemical synthesis (Barrero et al., 1993).
Role in Fungal Pathogens
- This compound and its derivatives are produced by the rice pathogenic fungus Fusarium fujikuroi. Its biosynthesis involves a small polyketide synthase gene cluster. The production of this compound is significant for understanding fungal biology and could have implications in agriculture and fungal pathogen studies (Janevska et al., 2016).
Genetic and Biosynthetic Analysis
- Research on Fusarium graminearum, a related species, shows that the PKS8 gene is responsible for producing gibepyrones, including this compound. This study provides insights into the standalone genes in fungi responsible for natural product biosynthesis, which is crucial for understanding fungal genetics and potential applications in biotechnology (Westphal et al., 2018).
Marine Sponges and Bioactive Compounds
- This compound has also been identified in marine sponges, such as Jaspis stellifera. The study of these compounds in marine organisms can lead to the discovery of new bioactive molecules with potential applications in drug discovery and marine biology (Tang et al., 2012).
Broader Applications in Drug Discovery
- While not specific to this compound, research in drug discovery, including studies on fungal metabolites, emphasizes the importance of identifying and understanding bioactive compounds for therapeutic and agricultural applications. This broader context is relevant for appreciating the potential impact of compounds like this compound (Drews, 2000).
Properties
Molecular Formula |
C10H12O2 |
---|---|
Molecular Weight |
164.2 g/mol |
IUPAC Name |
6-[(E)-but-2-en-2-yl]-3-methylpyran-2-one |
InChI |
InChI=1S/C10H12O2/c1-4-7(2)9-6-5-8(3)10(11)12-9/h4-6H,1-3H3/b7-4+ |
InChI Key |
FEEGMVBAILJAQO-QPJJXVBHSA-N |
Isomeric SMILES |
C/C=C(\C)/C1=CC=C(C(=O)O1)C |
SMILES |
CC=C(C)C1=CC=C(C(=O)O1)C |
Canonical SMILES |
CC=C(C)C1=CC=C(C(=O)O1)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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